Cas no 4374-93-0 (Deoxyhumulone)

Deoxyhumulone structure
Product Name:Deoxyhumulone
CAS No:4374-93-0
Molecular Formula:C21H30O4
Molecular Weight:346.4605
CID:1515854
PubChem ID:6450808
Deoxyhumulone Properties
Names and Identifiers
-
- 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]butan-1-one
- 1-Butanone, 3-methyl-1-(2,4,6-trihydroxy-3,5-bis(3-methyl-2-butenyl)phenyl)-
- 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]butan-1-one
- DTXSID20195922
- 3,5-Bis(3-methyl-2-butenyl)phloroisovalerophenone
- 2G8GOM6DZY
- 3-METHYL-1-(2,4,6-TRIHYDROXY-3,5-BIS(3-METHYL-2-BUTEN-1-YL)PHENYL)-1-BUTANONE
- Desoxyhumulone
- 1-BUTANONE, 3-METHYL-1-(2,4,6-TRIHYDROXY-3,5-BIS(3-METHYL-2-BUTEN-1-YL)PHENYL)-
- 4-Deoxy-humulone
- UNII-2G8GOM6DZY
- Deoxyhumulone
- SCHEMBL6125217
- 3,5-Bis(3-methyl-2-butenyl)phlorisovalerophenone
- 4374-93-0
- {3,5-bis(3-methyl-2-butenyl)-2,4,6-trihydroxyphenyl} (2-methylpropyl) ketone
- 3-Methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]-1-butanone, 9CI
- 4-Deoxyhumulone
- CHEBI:134345
- Humulone, 4-deoxy-
- 1-Butanone, 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-
- DEOXYHUMULONE, 4-
- 3,5-diprenylphlorisovalerophenone
- diprenylphlorisovalerophenone
-
- InChIKey: NQYBQBZOHCACCR-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H30O4/c1-12(2)7-9-15-19(23)16(10-8-13(3)4)21(25)18(20(15)24)17(22)11-14(5)6/h7-8,14,23-25H,9-11H2,1-6H3
- SMILES: CC(C)CC(=O)C1=C(C(=C(C(=C1O)CC=C(C)C)O)CC=C(C)C)O
Computed Properties
- Exact Mass: 346.2145
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 346.21440943g/mol
- Heavy Atom Count: 25
- Complexity: 464
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Deoxyhumulone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D792830-25mg |
Deoxyhumulone |
4374-93-0 | 25mg |
$270.00 | 2023-05-18 |
Deoxyhumulone Related Literature
-
Inder Pal Singh,Sandip B. Bharate Nat. Prod. Rep. 2006 23 558
-
2. Some aspects of the oxidation of deoxyhumulones to humulonesEdward Collins,Gareth D. John,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1975 96
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3. Allyl and prop-2-ynyl ethers in the phloroglucinol series and their thermal rearrangements. An alternative synthesis of deoxyhumulone and its analoguesEdward Collins,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1974 944
-
4. Index pages
-
5. Oxidation of deoxyhumulones with air. Evidence of divergent and sequential products from deoxyhumulonesPatrick V. R. Shannon,Gareth D. John J. Chem. Soc. Perkin Trans. 1 1977 2585
-
6. Index of subjects, 1974
-
7. Dimethylallylation products of phloroacetophenone; a convenient one-stage synthesis of deoxyhumulonesE. Collins,P. V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1973 419
-
8. The synthesis of some novel deoxyhumulone analogues. Observations on the air-oxidation of 2′,4′,6′-trihydroxy-3′-isopentyl-5′-(3-methylbut-2-enyl)isovalerophenone and its corresponding humulone derivativesMartin R. Cann,Anne-Marie Davis,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1984 1413
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